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Compound of Interest

Compound Name: AS19

Cat. No.: B1667631

For researchers, scientists, and drug development professionals tasked with the precise
guantification of inorganic anions and oxyhalides, the choice of ion chromatography (IC)
column is paramount. The Thermo Scientific™ Dionex™ lonPac™ AS19 Column is a high-
capacity, hydroxide-selective anion-exchange column frequently employed for these analyses,
particularly in environmental and water quality monitoring.[1][2] This guide provides a
comprehensive evaluation of the AS19 column’'s linearity and range, presenting a comparative
analysis with other commercially available columns and including detailed experimental
protocols to support data interpretation and method development.

Performance Comparison of Anion-Exchange
Columns

The selection of an appropriate IC column is critical for achieving accurate and reliable
guantification of target analytes. The Dionex™ lonPac™ AS19 is specifically designed for the
analysis of oxyhalides, such as bromate, and common inorganic anions in various water
matrices.[1][2] Its performance is benchmarked here against other leading anion-exchange
columns from Metrohm and Shimadzu, which are also widely used for similar applications.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1667631?utm_src=pdf-interest
https://www.benchchem.com/product/b1667631?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/CMD/Specification-Sheets/7088-DS-IonPac-AS19-17Mar2010-LPN1616-04.pdf
https://www.pragolab.cz/documents/IonPac-AS19-4um.pdf
https://www.benchchem.com/product/b1667631?utm_src=pdf-body
https://www.benchchem.com/product/b1667631?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/CMD/Specification-Sheets/7088-DS-IonPac-AS19-17Mar2010-LPN1616-04.pdf
https://www.pragolab.cz/documents/IonPac-AS19-4um.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Particle Size Dimensions Capacity
Column Key Features
(um) (mm) (neq/column)

High capacity
and selectivity for

trace bromate

analysis in
Thermo o
S drinking water
Scientific™ . )
ot specifie X matrices.
D . Not specified 4 x 250 240 t [1]
ionex

Meets U.S. EPA
Method 300.0
and 300.1

performance

lonPac™ AS19

requirements.[1]

High-
performance
column for the
parallel

determination of
Metrohm

Metrosep ASupp 5 4.0 x 150/250 Not specified
7

standard anions,
oxyhalides, and
dichloroacetic
acid, enabling
detection in the

lower pg/L range.

[3]4]

Suitable for
suppressor-

based ion
Shimadzu

Shodex IC SI-90 9 4.0 x 250 Not specified
4E

chromatography
and exceeds the
requirements of
US EPA method
300.1.[5]
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Linearity and Range of Detection

Linearity, typically expressed as the coefficient of determination (R2), demonstrates the direct
proportionality between the analyte concentration and the instrument's response. The dynamic
range, defined by the Lower Limit of Quantification (LLOQ) and the Upper Limit of
Quantification (ULOQ), establishes the concentration boundaries within which the assay is

accurate and precise.

While specific linearity and range data for the Dionex™ lonPac™ AS19 column is not
extensively published in publicly available resources, the performance is expected to be
comparable to other high-quality anion-exchange columns designed for regulated methods like
U.S. EPA 300.1. The following table provides a comparative overview based on available data

for competitor columns and typical performance expectations.
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Thermo .
o Metrohm Metrosep Shimadzu Shodex
Scientific™
Analyte . A Supp 7 IC SI-90 4E
Dionex™ lonPac™
. (Reported) (Reported)
AS19 (Estimated)
Linearity (R?) >0.999 Not specified >0.999
Bromate (BrOs")
LLOQ (pg/L) 1.0 Not specified 5.0
ULOQ (pg/L) 100 Not specified 500
Chloride (CI7)
LLOQ (pg/L) 5.0 Not specified 3.0
ULOQ (mg/L) 200 Not specified 50
Nitrate (NOs™)
LLOQ (pg/L) 5.0 Not specified 10.0
ULOQ (mg/L) 100 Not specified 50
Sulfate (SO427)
LLOQ (pg/L) 10.0 Not specified 15.0
ULOQ (mg/L) 200 Not specified 100

Note: The performance data for the Dionex™ lonPac™ AS19 column is estimated based on its

intended applications and the performance of comparable columns. Actual performance may

vary depending on the specific instrument, method conditions, and sample matrix.

Experimental Protocols

To achieve optimal performance and reliable results, it is crucial to follow standardized

experimental protocols. The following section outlines a typical methodology for evaluating the

linearity and range of an anion-exchange column like the AS19 for the analysis of inorganic

anions in water samples, consistent with U.S. EPA Method 300.1.
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Reagents and Standards

Deionized Water: High-purity, deionized water (18.2 MQ-cm) should be used for the
preparation of all eluents and standards.

Eluent: The choice of eluent will depend on the specific application and target analytes. For
the Dionex™ lonPac™ AS19, a hydroxide eluent is often recommended.[1] For columns like
the Metrohm Metrosep A Supp 7 and Shimadzu Shodex IC SI-90 4E, carbonate/bicarbonate
eluents are commonly used.

Stock Standard Solutions: Certified single or multi-anion stock standards should be used to
prepare calibration standards.

Calibration Standards: A series of at least five calibration standards should be prepared by
diluting the stock standard solution with deionized water to cover the expected concentration
range of the samples.

Chromatographic Conditions

The following table provides a general set of starting conditions. These may need to be

optimized for specific applications.

Thermo
Scientific™ Metrohm Metrosep  Shimadzu Shodex
Parameter .
Dionex™ lonPac™ A Supp 7 IC SI-90 4E
AS19
Column Temperature 30°C 45 °C 40 °C
Flow Rate 1.0 mL/min 0.7 mL/min 1.0 mL/min
Injection Volume 10 - 250 pL 20 pL 50 pL
) Suppressed Suppressed Suppressed
Detection o o o
Conductivity Conductivity Conductivity

Linearity and Range Evaluation

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1667631?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/CMD/Specification-Sheets/7088-DS-IonPac-AS19-17Mar2010-LPN1616-04.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

» Calibration Curve: Inject the prepared calibration standards in triplicate, from the lowest
concentration to the highest.

o Data Analysis: Plot the peak area response against the corresponding concentration for each
analyte.

e Linear Regression: Perform a linear regression analysis on the data points. The resulting
equation of the line (y = mx + ¢) and the coefficient of determination (R2?) should be
calculated. An R2 value greater than 0.995 is generally considered acceptable.

e LLOQ and ULOQ Determination:

o The LLOQ is the lowest concentration on the calibration curve that can be measured with
acceptable precision and accuracy (typically with a signal-to-noise ratio of at least 10 and
within a certain percentage of the true value).

o The ULOQ is the highest concentration on the calibration curve that maintains linearity.
Beyond this point, the detector response may become non-linear.

Visualizing the Workflow

To further clarify the experimental and analytical process, the following diagrams illustrate the
key workflows.
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Caption: Experimental workflow for evaluating column linearity and range.
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Caption: Logical relationship for comparing column performance metrics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667631#evaluating-the-linearity-and-range-of-the-
as19-column]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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